6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 6-(2,4-dimethylphenyl)-3-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4S/c1-11-5-4-6-14(10-11)16-19-20-18-22(16)21-17(23-18)15-8-7-12(2)9-13(15)3/h4-10H,1-3H3
• InChI Key: DTAYVJBVVLCAEH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)C)C
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=C(C=C(C=C4)C)C

Description

6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has a unique molecular structure that makes it an interesting molecule to study.

Mechanism of Action

The mechanism of action of 6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological effects through interactions with specific molecular targets. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been demonstrated to exhibit antibacterial activity by disrupting bacterial cell membranes.
Biochemical and Physiological Effects:
6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. It has been reported to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death. It has also been shown to inhibit the activity of specific enzymes involved in bacterial cell wall synthesis, leading to bacterial cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique molecular structure, which makes it an interesting molecule to study. It also has potential applications in various fields of scientific research, as discussed earlier. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy in certain experimental settings.

Future Directions

There are several future directions for research on 6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential as a fluorescent probe for detecting metal ions in biological systems. Another direction is to explore its potential as a therapeutic agent for the treatment of cancer and bacterial infections. Further studies are also needed to elucidate its mechanism of action and to optimize its pharmacological properties for clinical use.
Conclusion:
In conclusion, 6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has potential applications in various fields of scientific research. It has been studied for its antimicrobial, anticancer, and anti-inflammatory properties, as well as its potential as a fluorescent probe for detecting metal ions in biological systems. Further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-aminothiophenol, 2,4-dimethylphenyl isocyanate, and 3-methylphenyl isocyanate in the presence of a catalyst. The reaction proceeds through a series of steps, including the formation of a thiourea intermediate, cyclization, and elimination of the urea moiety. The final product is obtained in high yield and purity.

Scientific Research Applications

6-(2,4-Dimethylphenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in various fields of scientific research. It has been studied for its antimicrobial, anticancer, and anti-inflammatory properties. It has also been investigated for its potential as a fluorescent probe for detecting metal ions in biological systems.